Cas no 1805203-91-1 (Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-fluoropyridine-4-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-fluoropyridine-4-carboxylate
• CAS No: 1805203-91-1
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4884629
• Update Time: 2025-10-28

Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-fluoropyridine-4-carboxylate

• Inchi： 1S/C9H9F3N2O2/c1-16-9(15)6-4(2-13)8(12)14-3-5(6)7(10)11/h3,7H,2,13H2,1H3
• InChI Key： WKQLFXZLPVSDQO-UHFFFAOYSA-N
• SMILES： FC1C(CN)=C(C(=O)OC)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-fluoropyridine-4-carboxylate

Recent Advances in the Study of Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-fluoropyridine-4-carboxylate (CAS: 1805203-91-1)

Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-fluoropyridine-4-carboxylate (CAS: 1805203-91-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule drugs. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, making it a subject of intense research interest.

The synthesis of Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-fluoropyridine-4-carboxylate has been optimized to achieve high yields and purity, which are critical for its application in drug discovery. Recent publications highlight innovative synthetic routes that employ catalytic fluorination and aminomethylation techniques, ensuring scalability and reproducibility. These advancements have facilitated the compound's integration into high-throughput screening assays, where it has demonstrated notable bioactivity against several disease-relevant targets.

Pharmacological evaluations of this compound have revealed its efficacy as a potent inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, studies have shown that Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-fluoropyridine-4-carboxylate exhibits selective inhibition of certain kinases, which are often dysregulated in cancers. Mechanistic studies using X-ray crystallography and molecular docking have provided atomic-level insights into its binding modes, further validating its potential as a lead compound for drug development.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a focal point of recent research. Investigations into its metabolic stability, bioavailability, and toxicity profiles have yielded encouraging results, suggesting favorable drug-like characteristics. These findings underscore the compound's suitability for further preclinical development and its potential to advance into clinical trials.

Looking ahead, ongoing research aims to explore the broader applications of Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-fluoropyridine-4-carboxylate, including its use in combination therapies and its role in targeting emerging drug-resistant strains. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside, addressing unmet medical needs in various disease areas.